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Compound of Interest

Compound Name: (2-Aminopyridin-4-yl)methanol

Cat. No.: B035309 Get Quote

An In-depth Technical Guide on (2-Aminopyridin-4-yl)methanol

This guide provides essential physicochemical data for (2-Aminopyridin-4-yl)methanol, a
compound of interest to researchers, scientists, and professionals in the field of drug

development. The information is presented in a clear and structured format to facilitate its use

in experimental design and data analysis.

Physicochemical Properties
The fundamental molecular characteristics of (2-Aminopyridin-4-yl)methanol are summarized

in the table below. This data is critical for stoichiometric calculations, solution preparation, and

analytical characterization.

Property Value Source

Molecular Formula C₆H₈N₂O [1][2][3][4][5]

Molecular Weight 124.14 g/mol [1][4][5]

Alternate Molecular Weight 124.143 g/mol [2]

Alternate Molecular Weight 124.142 g/mol [3]
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Relationship between Chemical Identity and
Properties
The chemical formula of a compound dictates its molecular weight, which is a fundamental

physical property. The following diagram illustrates the direct logical relationship between the

chemical name, its empirical formula, and its calculated molecular weight.
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Caption: Logical flow from compound name to molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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